Cas no 1693960-14-3 (1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
• CAS No: 1693960-14-3
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5961256
• PubChem ID: 165873186
• Update Time: 2025-05-19

1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
• EN300-804551
• 1693960-14-3

• Inchi： 1S/C10H14N4S/c1-6-4-9(11)13-14(6)5-10-12-7(2)8(3)15-10/h4H,5H2,1-3H3,(H2,11,13)
• InChI Key： IMMNOYFPVDVEEG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Additional information on 1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine

Introduction to 1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1693960-14-3)

1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, identified by the CAS number 1693960-14-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound features a complex arrangement of heterocyclic rings, including a dimethyl-1,3-thiazole moiety and a methyl-pyrazole backbone, which contribute to its distinct chemical behavior and biological activity.

The dimethyl-1,3-thiazole ring is a key structural element that imparts specific electronic and steric properties to the molecule. This moiety has been extensively studied for its role in modulating biological pathways and interactions. In particular, the sulfur atoms in the thiazole ring can engage in various chemical reactions, making it a versatile scaffold for designing novel pharmacophores. The presence of two methyl groups further enhances the lipophilicity of the compound, which is often a desirable trait in drug candidates.

The methyl-pyrazole component of 1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine adds another layer of complexity to its chemical profile. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these two heterocyclic systems creates a molecule with potential therapeutic applications that are not easily achievable with simpler structures.

In recent years, there has been growing interest in developing new compounds that can interact with biological targets in innovative ways. The unique structure of 1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine makes it a promising candidate for such studies. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for drug discovery programs. The compound's ability to undergo various chemical transformations while maintaining its core structure makes it particularly valuable in synthetic chemistry.

The pharmacological properties of 1-[(dimethyl-1,3-thiazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine have been the subject of several studies. These investigations have revealed that the compound can exhibit significant activity against certain disease-causing agents. For instance, preliminary studies suggest that it may have inhibitory effects on enzymes involved in cancer cell proliferation. Additionally, its interaction with specific protein targets has been explored as a potential mechanism for treating inflammatory diseases.

The synthesis of 1-[dimethyl-1,3-thiazol-2-yl]methyl]-5-methyl-1H-pyrazol^-₃am ine involves multiple steps and requires careful optimization to achieve high yields and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for further investigation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex framework of the molecule.

The computational studies on 1-[(dimethylethylthiazole)]methyl]-5-methypyrazolinamine, as it is sometimes referred to in literature, have provided valuable insights into its electronic structure and reactivity. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These predictions are crucial for designing experiments that can validate or refute hypotheses about its pharmacological activity.

In conclusion, 1-[(dimethylethylthiazole)]methyl]-5-methypyrazolinamine (CAS No. < strong>1693960–14–3</ strong>) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.